Cas no 80356-97-4 (2-methyl-5H-Pyrrolo[3,4-b]pyrazine-5,7(6H)-dione)

• Product Name: 2-methyl-5H-Pyrrolo[3,4-b]pyrazine-5,7(6H)-dione
• CAS No: 80356-97-4
• MF: C₇H₅N₃O₂
• MW: 163.133500814438
• CID: 1118065
• PubChem ID: 12751607
• Update Time: 2025-04-20

2-methyl-5H-Pyrrolo[3,4-b]pyrazine-5,7(6H)-dione Chemical and Physical Properties

Names and Identifiers

• 2-methyl-5H-Pyrrolo[3,4-b]pyrazine-5,7(6H)-dione
• 3-methylpyrrolo[3,4-b]pyrazine-5,7-dione
• 80356-97-4
• Z1255448152
• EN300-734639
• 2-methyl-5h,6h,7h-pyrrolo[3,4-b]pyrazine-5,7-dione
• SCHEMBL26502156
• 2-methyl-6H-pyrrolo[3,4-b]pyrazine-5,7-dione

• Inchi： 1S/C7H5N3O2/c1-3-2-8-4-5(9-3)7(12)10-6(4)11/h2H,1H3,(H,10,11,12)
• InChI Key： KHKIDNHBRDOFOB-UHFFFAOYSA-N
• SMILES： O=C1C2C(C(N1)=O)=NC=C(C)N=2

Computed Properties

• Exact Mass: 163.038176411g/mol
• Monoisotopic Mass: 163.038176411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 72Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines